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Compound of Interest

Compound Name: BAY-9835

Cat. No.: B12368751

As a novel and potent inhibitor of ADAMTS7 and ADAMTS12, BAY-9835 is a valuable tool for
researchers in drug development.[1][2][3] Proper management of this compound, from handling
to disposal, is crucial for laboratory safety and environmental responsibility. While specific
disposal protocols for BAY-9835 are not officially published, this guide provides a set of best-
practice procedures based on general principles of hazardous chemical waste management.

It is imperative to consult with your institution's Environmental Health and Safety (EHS) office
before implementing any disposal protocol, as local regulations may vary. All laboratory
chemical waste should be treated as hazardous unless confirmed otherwise by a qualified
safety professional.[4]

Recommended Disposal Procedures for BAY-9835

This section outlines a step-by-step approach to safely manage and dispose of BAY-9835
waste.

1. Personal Protective Equipment (PPE) and Handling:
o Always handle BAY-9835 in a well-ventilated area, preferably within a chemical fume hood.

o Wear standard personal protective equipment, including a lab coat, nitrile gloves, and safety
glasses with side shields.

2. Waste Segregation and Collection:
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Solid Waste:

o Collect unused or expired BAY-9835 powder, along with any grossly contaminated items
(e.g., weigh boats, spatulas, kimwipes), in a dedicated, sealable container.

o The container must be compatible with the chemical and clearly labeled as "Hazardous
Waste: BAY-9835."

Liquid Waste (DMSO Solutions):

o Collect all solutions containing BAY-9835 in a separate, leak-proof, and shatter-resistant
container designated for halogenated or non-halogenated organic solvent waste, as per
your institution's guidelines. Since BAY-9835 contains fluorine (a halogen), it is often
segregated with halogenated waste streams.

o The liquid waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "BAY-9835," the solvent (e.g., DMSO), and an estimated concentration.

Empty Containers:

o An empty container that held BAY-9835 must be triple-rinsed with a suitable solvent (such
as ethanol or acetone).[4]

o Collect the rinsate as hazardous liquid waste.[4]

o After triple-rinsing, deface or remove the original label and dispose of the container
according to your institution's procedures for non-hazardous lab glass or plastic.[4]

. Storage of Waste:
Keep all waste containers securely sealed when not in use.[5]

Store waste in a designated, well-ventilated, and secure area, away from incompatible
materials.[6]

. Final Disposal:

Do not dispose of BAY-9835 down the drain or in regular trash.[7]
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o Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous
waste containers.[6][7]

Quantitative Data and Storage Information

The following table summarizes key quantitative data for BAY-9835, which is essential for its
proper handling and storage.

Parameter Value Source
Molecular Weight 493.39 g/mol [3]

ICso (ADAMTS?) 6 NM [1][2]
ICso (ADAMTS12) 30 nM [3]
Solubility in DMSO > 49.34 mg/mL (100 mM) [3]
Storage (Solid) Store at -20°C [3]

) -80°C for up to 6 months;
Storage (Stock Solution) [1]
-20°C for up to 1 month.

Visualizing Workflows and Pathways

To further clarify the procedures and the compound's mechanism of action, the following
diagrams illustrate the recommended disposal workflow and the biological pathway inhibited by
BAY-9835.
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A logical workflow for the safe disposal of BAY-9835.
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Inhibitory action of BAY-9835 on the ADAMTS7/12 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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